2-Tosyl-2,3-dihydro-1H-benzo[c]azepine-4-carboxylic acid

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-1,3-dihydro-2-benzazepine-4-carboxylic acid
• InChI: InChI=1S/C18H17NO4S/c1-13-6-8-17(9-7-13)24(22,23)19-11-15-5-3-2-4-14(15)10-16(12-19)18(20)21/h2-10H,11-12H2,1H3,(H,20,21)
• InChI Key: IBRYICCLLIMIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC=CC=C3C=C(C2)C(=O)O
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol
• CAS No.: 2193067-99-9

Description

“2-Tosyl-2,3-dihydro-1H-benzo[c]azepine-4-carboxylic acid” is a compound that belongs to the class of seven-membered heterocycles known as azepines. Azepines are key structural fragments in a wide range of biologically active substances.

Synthesis Analysis

The synthesis of azepine derivatives like “this compound” often involves methods for recyclization of small and medium carbo-, oxa- or azacyclanes, as well as multicomponent heterocyclization reactions. The target benzoazepine is formed through the intermediate five-membered azacycle followed by rearrangement leading to a carbocation.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a seven-membered heterocyclic ring containing one nitrogen atom. This structure is common among azepines and their derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” typically involve [1,7]-electrocyclization reactions of unsaturated azomethine ylides and azatriene anions.

Scientific Research Applications

Structural Analysis and Synthetic Pathways

• Hydrogen-bonded Assembly of Benzazepine Derivatives : A study by Guerrero et al. (2014) presents the structural analysis of four related benzazepine derivatives leading to a benzazepine carboxylic acid. Through crystallographic studies, the paper discusses the assembly of these compounds in different dimensions, highlighting the significance of hydrogen bonding in their structural formation Guerrero, S. A., Sanabria, C. M., Palma, A., Cobo, J., & Glidewell, C. (2014).

• Concurrent Synthesis of Dibenzoazepines and Azocines : Research by Quintero et al. (2019) describes a concise and efficient method for the concurrent synthesis of 6,11-dihydrodibenzo[b,e]azepines and 5,6,11,12-tetrahydrodibenzo[b,f]azocines, showing the versatility of synthetic approaches for creating complex benzazepine-based structures Quintero, L. M. A., Palma, A., Cobo, J., & Glidewell, C. (2019).

• Synthesis of Tetrahydro-1-benzazepines : Guerrero et al. (2020) report a versatile approach to synthesize novel tetrahydro-1H-benzo[b]azepine-2-carboxylic acids and tetrahydro-1-benzazepines, further demonstrating the chemical flexibility and potential applications of benzazepine derivatives in creating fused heterocyclic units Guerrero, S. A., Ramírez, J. E., Sanabria, C. M., Acosta, L. M., Cobo, J., Nogueras, M., & Palma, A. (2020).

Potential Biological Activities

• Antineoplastic Agents : Koebel et al. (1975) explored the synthesis of thieno[2,3-b]azepin-4-ones as potential antineoplastic agents, underscoring the interest in benzazepine derivatives for their potential medicinal applications, despite preliminary data not indicating significant activity Koebel, R. F., Needham, L., & Blanton, C. (1975).

• Analgesic and Anti-inflammatory Activities : Muchowski et al. (1985) synthesized azepine derivatives and assessed their analgesic and anti-inflammatory activities, demonstrating the potential therapeutic benefits of benzazepine compounds Muchowski, J. M., Unger, S. H., Ackrell, J., Cheung, P., Cooper, G. F., Cook, J., Gallegra, P., Halpern, O., Koehler, R., & Kluge, A. F. (1985).

Future Directions

The synthesis of seven-membered heterocycles like azepines continues to be a topic of interest in research, driven by the desire to expand the methods of organic synthesis, create new libraries of azepines, and reveal previously unknown unique pharmacological properties of these compounds to discover new drugs.